2,2,3,5,5-Pentamethyloxolane-3-carboxylic acid
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Description
2,2,3,5,5-Pentamethyloxolane-3-carboxylic acid is a methyl-substituted oxolane (tetrahydrofuran) derivative with a carboxylic acid functional group at the 3-position. Its structure features a five-membered oxolane ring substituted with five methyl groups at positions 2, 2, 3, 5, and 5. This compound is of interest in organic synthesis and pharmaceutical research due to its sterically hindered structure, which may influence reactivity, solubility, and metabolic stability.
Properties
Molecular Formula |
C10H18O3 |
|---|---|
Molecular Weight |
186.25 g/mol |
IUPAC Name |
2,2,3,5,5-pentamethyloxolane-3-carboxylic acid |
InChI |
InChI=1S/C10H18O3/c1-8(2)6-10(5,7(11)12)9(3,4)13-8/h6H2,1-5H3,(H,11,12) |
InChI Key |
SUIPYONAWALXOC-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC(C(O1)(C)C)(C)C(=O)O)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2,2,3,5,5-Pentamethyloxolane-3-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of a suitable diol with a carboxylic acid derivative in the presence of a strong acid catalyst. The reaction conditions often require refluxing the mixture to facilitate the cyclization process .
Industrial Production Methods: This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance yield and efficiency .
Chemical Reactions Analysis
Acid Chloride Formation
The carboxylic acid group undergoes conversion to acid chlorides when treated with thionyl chloride (SOCl₂). This reaction proceeds via a chlorosulfite intermediate, where the hydroxyl group is activated for nucleophilic displacement by chloride ions . Steric hindrance from the pentamethyloxolane framework may slow the reaction rate compared to less hindered analogs .
Example Reaction:
2,2,3,5,5-Pentamethyloxolane-3-carboxylic acid + SOCl₂ → 2,2,3,5,5-Pentamethyloxolane-3-carbonyl chloride + HCl↑ + SO₂↑
Esterification
Fischer esterification with alcohols under acidic conditions yields esters. The reaction involves protonation of the carbonyl oxygen, nucleophilic attack by the alcohol, and subsequent dehydration . The bulky methyl groups may reduce reaction efficiency due to steric effects .
Example Reaction:
2,2,3,5,5-Pentamethyloxolane-3-carboxylic acid + CH₃OH (H⁺) → Methyl 2,2,3,5,5-pentamethyloxolane-3-carboxylate + H₂O
Amide Formation
Direct amidation with amines is challenging due to carboxylate anion formation, but coupling reagents like N,N'-dicyclohexylcarbodiimide (DCC) facilitate this transformation. The acid reacts with DCC to form an activated intermediate, which undergoes nucleophilic substitution with amines .
Example Reaction:
2,2,3,5,5-Pentamethyloxolane-3-carboxylic acid + DCC + RNH₂ → 2,2,3,5,5-Pentamethyloxolane-3-carboxamide + DCU
Condensation Reactions
The acid may participate in acid-catalyzed condensations with diamines or hydrazines to form heterocycles. For example, reaction with benzene-1,2-diamine in HCl could yield benzimidazole derivatives, as observed in structurally related systems .
Example Pathway:
2,2,3,5,5-Pentamethyloxolane-3-carboxylic acid + Benzene-1,2-diamine (HCl, Δ) → Benzimidazole-fused oxolane derivative
Salt Formation
The carboxylic acid readily forms salts with bases. For example, treatment with NaOH yields the sodium carboxylate, which exhibits improved aqueous solubility .
Example Reaction:
2,2,3,5,5-Pentamethyloxolane-3-carboxylic acid + NaOH → Sodium 2,2,3,5,5-pentamethyloxolane-3-carboxylate + H₂O
Comparative Reactivity Data
| Reaction Type | Conditions | Expected Yield* | Steric Impact |
|---|---|---|---|
| Acid Chloride Formation | SOCl₂, reflux | Moderate | High |
| Fischer Esterification | ROH, H⁺, Δ | Low-Moderate | High |
| DCC-Mediated Amidation | DCC, RNH₂, RT | Moderate | Moderate |
| Salt Formation | NaOH, H₂O | High | Low |
*Based on analogous hindered carboxylic acids .
Structural Influences on Reactivity
-
Steric Hindrance : The pentamethyloxolane framework creates significant steric bulk, slowing nucleophilic attack at the carbonyl carbon .
-
Electronic Effects : Electron-donating methyl groups increase the electron density at the carbonyl oxygen, slightly reducing electrophilicity compared to unsubstituted carboxylic acids .
-
Solubility : Low aqueous solubility due to the hydrophobic methyl groups necessitates polar aprotic solvents (e.g., DMF, DMSO) for many reactions .
Scientific Research Applications
2,2,3,5,5-Pentamethyloxolane-3-carboxylic acid has several applications in scientific research:
Chemistry: It is used as a building block in organic synthesis and as a reference compound in analytical chemistry.
Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.
Industry: It may be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2,2,3,5,5-Pentamethyloxolane-3-carboxylic acid involves its interaction with specific molecular targets. The carboxylic acid group can form hydrogen bonds with enzymes or receptors, influencing their activity. The oxolane ring structure may also play a role in stabilizing the compound’s interactions with its targets .
Comparison with Similar Compounds
Structural Analogues
The compound shares structural similarities with other cyclic carboxylic acids:
- 1-Methyl-5-oxopyrrolidine-3-carboxylic acid (CAS 42346-68-9): A five-membered lactam (pyrrolidone) derivative with a methyl group at position 1 and a carboxylic acid at position 3. The substitution of oxygen in oxolane with nitrogen in pyrrolidine alters electronic properties and hydrogen-bonding capacity .
- 2,4,5-Trimethyloxolane-3-carboxylic acid : A less substituted oxolane analog with three methyl groups. Reduced steric hindrance may enhance solubility but decrease stability.
- Cyclopentane-1,2,3-tricarboxylic acid: A non-methylated cyclopentane derivative; lacks steric protection, increasing reactivity but reducing lipid solubility.
Physicochemical Properties
Key Observations :
- The five methyl groups in the target compound significantly reduce water solubility compared to less substituted analogs.
- The oxolane ring provides less polarity than the pyrrolidone ring in 1-methyl-5-oxopyrrolidine-3-carboxylic acid, explaining its higher logP .
Reactivity and Stability
- Ring Strain : The oxolane ring exhibits less strain than cyclopentane derivatives, favoring thermal stability.
- Hydrogen Bonding : The pyrrolidone analog’s lactam group enables stronger hydrogen bonding, influencing solubility and crystallinity .
Research Insights :
- The target compound’s steric hindrance makes it a candidate for slow-release drug formulations, where controlled degradation is critical.
- In contrast, 1-methyl-5-oxopyrrolidine-3-carboxylic acid’s polar lactam ring facilitates its use in hydrophilic active pharmaceutical ingredients (APIs) .
Biological Activity
2,2,3,5,5-Pentamethyloxolane-3-carboxylic acid is a compound that has garnered attention in recent years for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including antimicrobial properties, cytotoxic effects, and potential therapeutic applications.
Chemical Structure and Properties
2,2,3,5,5-Pentamethyloxolane-3-carboxylic acid is characterized by a unique oxolane ring structure with multiple methyl groups and a carboxylic acid functional group. This configuration may influence its biological interactions and efficacy.
Antimicrobial Activity
Recent studies have highlighted the antimicrobial properties of various carboxylic acids, including derivatives similar to 2,2,3,5,5-Pentamethyloxolane-3-carboxylic acid. For instance:
- Activity against Gram-positive bacteria : Compounds with similar structures have shown significant antimicrobial activity against pathogens such as Staphylococcus aureus and Klebsiella pneumoniae. These studies utilized broth microdilution techniques to determine Minimum Inhibitory Concentrations (MICs) .
- Resistance to Multidrug-resistant pathogens : The need for novel antimicrobial candidates is critical due to the rise of multidrug-resistant strains. Compounds exhibiting structure-dependent activity against these pathogens are being explored for further development .
Cytotoxic Effects
The cytotoxicity of 2,2,3,5,5-Pentamethyloxolane-3-carboxylic acid has been evaluated in various cancer cell lines:
- In vitro studies : Similar compounds have been tested against human cancer cell lines such as A549 (lung cancer) and MCF-7 (breast cancer). These studies typically employ assays like MTT or SRB to assess cell viability and proliferation .
- Mechanisms of action : The cytotoxic effects may be attributed to the induction of apoptosis or inhibition of key survival pathways in cancer cells. For example, compounds that inhibit survivin—a protein that regulates apoptosis—have shown promise in preclinical models .
Table 1: Summary of Biological Activities
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
